Cas no 14538-16-0 (Propanamide,N-(5-nitro-2-thiazolyl)-)
14538-16-0 structure
Product Name:Propanamide,N-(5-nitro-2-thiazolyl)-
CAS No:14538-16-0
MF:C6H7N3O3S
MW:201.203079462051
CID:237096
PubChem ID:253429
Update Time:2025-04-19
Propanamide,N-(5-nitro-2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,N-(5-nitro-2-thiazolyl)-
- AC1L8AGT
- CTK2F8996
- N-(5-nitro-thiazol-2-yl)-nonanamide
- N-(5-nitro-thiazol-2-yl)-propionamide
- Nonanamide, N-(5-nitro-2-thiazolyl)-
- NSC289937
- SR-01000421011-1
- Oprea1_077935
- N-(5-Nitro-1,3-thiazol-2-yl)propanimidic acid
- SR-01000421011
- DTXSID10932580
- NCIOpen2_003877
- N-(5-nitro-1,3-thiazol-2-yl)propanamide
- 14538-16-0
- NSC215890
- EU-0070190
- AKOS001602974
- NSC-215890
- CCG-105514
- NSC76358
- NSC-76358
-
- Inchi: 1S/C6H7N3O3S/c1-2-4(10)8-6-7-3-5(13-6)9(11)12/h3H,2H2,1H3,(H,7,8,10)
- InChI Key: JKXJETCCPVNCSS-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1NC(CC)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.02091
- Monoisotopic Mass: 201.02081227g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 85.13
Propanamide,N-(5-nitro-2-thiazolyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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